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Compound of Interest

Compound Name: rac-cis-7-Hydroxy Pramipexole
Cat. No.: B13134841
Get Quote
\ J

Executive Summary & Substance Profile

rac-cis-7-Hydroxy Pramipexole (CAS: 1001648-71-0) is a specific impurity and metabolite of
the dopamine agonist Pramipexole.[1][2] In drug development and analytical chemistry, it
serves as a critical reference standard for HPLC method validation and impurity profiling.

Operational Reality: Unlike bulk solvents, this compound is typically handled in milligram
guantities. However, due to its structural relationship with potent dopaminergic agents, it must
be treated with Universal Precautions for high-potency active pharmaceutical ingredients
(HPAPISs).[1][2] Improper disposal not only violates environmental regulations (RCRA/EPA) but
poses significant bioaccumulation risks to aquatic ecosystems.

Substance Identification:
o Chemical Name: rac-cis-7-Hydroxy Pramipexole[1][2][3][4][5][6]
e CAS Number: 1001648-71-0[1][2][3][4][5][6]

e Molecular Formula: C10H17N30OS[1][2]
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e Physical State: Solid (Off-white to yellow powder)[1][2][6]

e Solubility: Methanol, DMSO, Water (variable)[1][2]

Hazard Assessment & Safety Architecture

Before initiating disposal, you must understand the "Why." As a structural analog to
Pramipexole, this compound is presumed to possess biological activity affecting the Central
Nervous System (CNS).

Key Risk Factors:

« Unknown Toxicity: As a research impurity, full toxicological data is often absent. We operate
under the "Worst-Case Scenario" principle, assuming it shares the acute toxicity and
sensitization potential of Pramipexole.

e Environmental Persistence: Aminothiazoles can be persistent in water sources.

e Sensitization: Potential for skin and respiratory sensitization upon exposure to dust.

| | : : PDE) :

PPE Category Specification Rationale
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Step-by-Step Disposal Workflow

This protocol segregates waste at the source to minimize cross-contamination and disposal
costs.

Phase A: Solid Waste (The Compound Itself)

Applicability: Expired reference standards, weighing boats, contaminated wipes.[2]

o Containment: Do NOT throw in the general trash. Place the solid material or the vial
containing the residual solid into a clear, sealable polyethylene bag (secondary
containment).

» Labeling: Affix a hazardous waste label immediately.
o Text: "Hazardous Waste - Toxic Solid - Pharmaceutical Impurity."[1][2]
o Constituent: "rac-cis-7-Hydroxy Pramipexole."[1][2][3][4][5][6]

o Consolidation: Transfer the sealed bag into the laboratory's Solid Hazardous Waste Drum
(typically Black or Blue bin, depending on vendor).

o Destruction Method: High-temperature incineration.[1][2]

Phase B: Liquid Waste (Solutions)
Applicability: HPLC effluent, stock solutions in DMSO/Methanol.[2]

e Segregation: Do NOT pour down the sink.

e Solvent Assessment: Determine the primary solvent.
o If Organic (MeOH/Acetonitrile): Dispose in Organic Solvent Waste.
o If Aqueous (>90% Water):[1][2] Dispose in Aqueous Toxic Waste.

e Quenching (Optional but Recommended): For high concentrations (>10 mM), dilute with the
compatible solvent before adding to the carboy to prevent precipitation or "hot spots" of
potency.
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o Carboy Management: Ensure the waste container is compatible (HDPE or Glass) and vented
if necessary.

Phase C: Empty Containers (Trace Residues)[1][2]

o Triple Rinse: Rinse the empty vial three times with a compatible solvent (Methanol or
Ethanol).

¢ Rinsate Disposal: Pour the rinsate into the Liquid Hazardous Waste container.

» Vial Disposal: Defaced triple-rinsed vials can typically be discarded in Glass Waste (check
local EHS rules).[1][2] If triple rinsing is not feasible, the entire vial must be disposed of as
Solid Hazardous Waste.

Regulatory Classification & Logic

In the United States, this compound falls under the Resource Conservation and Recovery Act
(RCRA).

P-List/U-List: rac-cis-7-Hydroxy Pramipexole is not explicitly listed.[1][2]

o Characteristic Waste: It likely does not meet the definition of Ignitable, Corrosive, or
Reactive. However, it is treated as Toxic based on the parent compound profile.

o Generator Status: Most labs operate as "Conditionally Exempt Small Quantity Generators"
(CESQG) or "Small Quantity Generators" (SQG).[1][2]

o Final Designation:Non-Regulated Hazardous Waste (unless mixed with listed solvents like
Methanol, which makes it F-Listed or DOO1 Ignitable).[1][2]

Crucial Compliance Note: Even if "Non-Regulated" by RCRA definition, never dispose of this
via municipal trash or sewer. It requires incineration by a licensed waste vendor (e.g.,
Stericycle, Veolia, Clean Harbors).[2]

Visualized Disposal Decision Tree

The following diagram illustrates the logical flow for segregating rac-cis-7-Hydroxy
Pramipexole waste streams to ensure compliance and safety.
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Waste Generation:
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Caption: Logical workflow for segregating rac-cis-7-Hydroxy Pramipexole waste streams
based on physical state and solvent composition.

Emergency Procedures

Spill Response (Solid Powder < 19):

Evacuate the immediate area and alert nearby personnel.
e Don PPE: Double gloves, N95/P100 respirator, goggles.
o Contain: Cover the spill with a damp paper towel (to prevent dust generation).

o Clean: Wipe up carefully. Clean the surface three times with soap and water or a methanol-
dampened wipe.[1][2]

o Dispose: All cleanup materials go into the Solid Hazardous Waste bag.
Accidental Exposure:

» Skin Contact: Wash with soap and copious water for 15 minutes. Do not scrub harshly (avoid
abrasion).

e Eye Contact: Flush at an eyewash station for 15 minutes. Seek medical attention.

 Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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